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Compound of Interest

Compound Name: Ret-IN-13

Cat. No.: B12401275

Essential Safety and Handling Guide for Ret-IN-
13

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Ret-IN-13. Adherence to these procedures is vital for
ensuring personal safety and maintaining a secure laboratory environment.

Chemical Identifier:

Name: Ret-IN-13

CAS No.: 2684258-54-4

Molecular Formula: C32H33F2N503

Molecular Weight: 611.63

Hazard Identification and Classification

Ret-IN-13 is classified with the following hazards:
o Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

o Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life.[1]
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» Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting effects.[1]
Signal Word: Warning

Hazard Statements:

e H302: Harmful if swallowed.[1]

e H410: Very toxic to aquatic life with long lasting effects.[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Ret-IN-13 to
minimize exposure and ensure safety.[1][2]

PPE Category Specification Purpose
) Safety goggles with side- Protects eyes from splashes,
Eye Protection ]
shields. dust, and aerosols.
) Protective gloves (e.g., nitrile Prevents skin contact with the
Hand Protection '
rubber). chemical.
) Impervious clothing (e.g., lab Protects skin and personal
Body Protection ) o
coat). clothing from contamination.

Prevents inhalation of dust or
) ] ] aerosols. Use in well-ventilated
Respiratory Suitable respirator. )
areas or with local exhaust

ventilation.[1]

Handling and Storage Protocols

Proper handling and storage are critical to maintaining the stability of Ret-IN-13 and preventing
accidental exposure or environmental release.

Handling:

e Avoid contact with eyes, skin, and clothing.[1]
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Avoid the formation of dust and aerosols.[1]

Do not eat, drink, or smoke in areas where Ret-IN-13 is handled.[1]

Wash hands thoroughly after handling.[1]

Use only in a well-ventilated area, preferably with an appropriate exhaust ventilation system.

[1]
Storage:

» Keep the container tightly sealed.[1]

Store in a cool, well-ventilated area.[1]

Protect from direct sunlight and sources of ignition.[1]

Recommended storage temperatures: -20°C (as powder) or -80°C (in solvent).[1]

Incompatible with strong acids/alkalis and strong oxidizing/reducing agents.[1]

First Aid Measures

In case of exposure, follow these first aid procedures immediately.
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Exposure Route

First Aid Procedure

If Swallowed

Call a POISON CENTER or doctor/physician if
you feel unwell. Rinse mouth. Do NOT induce

vomiting.[1]

Skin Contact

Rinse skin thoroughly with large amounts of
water. Remove contaminated clothing and

shoes and call a physician.[1]

Eye Contact

Remove any contact lenses, locate an eye-wash
station, and flush eyes immediately with large

amounts of water. Call a physician.[1]

Inhalation

Immediately relocate to fresh air. If breathing is
difficult, provide cardiopulmonary resuscitation

(CPR). Avoid mouth-to-mouth resuscitation.[1]

Disposal Plan

Proper disposal of Ret-IN-13 and its containers is essential to prevent environmental

contamination.

» Dispose of contents and container to an approved waste disposal plant.[1]

¢ Avoid release to the environment.[1]

e Collect any spillage.[1]

Experimental Workflow for Handling Ret-IN-13

The following diagram illustrates the standard workflow for safely handling Ret-IN-13 in a

laboratory setting.
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Caption: Workflow for Safe Handling of Ret-IN-13.
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PPE Selection Logic

This diagram outlines the decision-making process for selecting the appropriate level of
personal protective equipment.
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Caption: Decision Diagram for PPE Selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Ret-IN-13].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12401275#personal-protective-equipment-for-
handling-ret-in-13]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.osha.gov/personal-protective-equipment
https://www.benchchem.com/product/b12401275#personal-protective-equipment-for-handling-ret-in-13
https://www.benchchem.com/product/b12401275#personal-protective-equipment-for-handling-ret-in-13
https://www.benchchem.com/product/b12401275#personal-protective-equipment-for-handling-ret-in-13
https://www.benchchem.com/product/b12401275#personal-protective-equipment-for-handling-ret-in-13
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12401275?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12401275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

